Cas no 369-24-4 (2-Fluoroisoniazide)

• Product Name: 2-Fluoroisoniazide
• CAS No: 369-24-4
• MF: C₆H₆FN₃O
• MW: 155.129744052887
• CID: 37106
• Update Time: 2025-06-13

2-Fluoroisoniazide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoroisoniazide
• 2-Fluoropyridine-4-carbohydrazide
• 2-FLUORO-4-PYRIDINE CARBOXLIC ACID

• Inchi： 1S/C6H6FN3O/c7-5-3-4(1-2-9-5)6(11)10-8/h1-3H,8H2,(H,10,11)
• InChI Key： VYNMVVHQLHUXOK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(NN)=O)C=CN=1

Computed Properties

• Exact Mass: 155.04900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Boiling Point: 396.6°C at 760 mmHg
• PSA: 68.01000
• LogP: 0.91540

2-Fluoroisoniazide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Fluoroisoniazide

Comprehensive Overview of 2-Fluoroisoniazide (CAS No. 369-24-4): Properties, Applications, and Research Insights

2-Fluoroisoniazide (CAS No. 369-24-4) is a fluorinated derivative of isoniazid, a compound widely recognized for its role in medicinal chemistry. The introduction of a fluorine atom at the 2-position of the isoniazid structure enhances its physicochemical properties, making it a subject of interest in pharmaceutical research. This modification often improves metabolic stability, bioavailability, and binding affinity, which are critical factors in drug development. Researchers are increasingly exploring fluorinated compounds like 2-Fluoroisoniazide due to their potential to address challenges in drug resistance and targeted therapy.

The chemical structure of 2-Fluoroisoniazide features a fluorine atom substituted on the pyridine ring, which influences its electronic and steric properties. This alteration can lead to unique interactions with biological targets, such as enzymes or receptors, making it a valuable tool in structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery have highlighted the importance of such modifications, as computational models predict their efficacy with higher accuracy. Searches for "fluorinated drug candidates" and "CAS 369-24-4 applications" have surged, reflecting growing interest in this niche.

In the context of green chemistry, 2-Fluoroisoniazide is also being evaluated for its synthetic accessibility and environmental impact. Fluorination reactions often require careful optimization to minimize waste and energy consumption, aligning with the principles of sustainable synthesis. Laboratories focusing on high-throughput screening frequently include this compound in libraries to identify novel bioactive molecules. Questions like "How does fluorination improve drug performance?" or "What are the latest advances in fluorinated pharmaceuticals?" dominate forums and search engines, underscoring its relevance.

From a regulatory perspective, 2-Fluoroisoniazide is not classified as a hazardous material, but researchers must adhere to standard safety protocols during handling. Its stability under various conditions makes it suitable for long-term storage and global distribution, facilitating collaborative studies across institutions. The compound's spectroscopic data (e.g., NMR, MS) is well-documented, aiding in quality control and reproducibility—a priority in open science initiatives.

Looking ahead, 2-Fluoroisoniazide exemplifies the intersection of traditional medicinal chemistry and modern innovation. Its potential applications span antimicrobial agents, central nervous system (CNS) therapeutics, and even agricultural chemicals. As the scientific community continues to explore precision medicine, compounds like this will play a pivotal role in designing next-generation therapies. For those seeking deeper insights, resources on "CAS 369-24-4 suppliers" or "2-Fluoroisoniazide synthetic routes" are increasingly available, reflecting its expanding footprint in research and industry.